4-methyl-N-(2-(6-((naphthalen-1-ylmethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

• IUPAC Name: 4-methyl-N-[2-[6-(naphthalen-1-ylmethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C26H23N5OS/c1-18-9-11-20(12-10-18)26(32)27-16-15-24-29-28-23-13-14-25(30-31(23)24)33-17-21-7-4-6-19-5-2-3-8-22(19)21/h2-14H,15-17H2,1H3,(H,27,32)
• InChI Key: BTLOQURMGMKTRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H23N5OS
• Molecular Weight: 453.6 g/mol
• CAS No.: 872995-32-9

Description

Historical Development of Triazolo[4,3-b]Pyridazine Derivatives

The triazolo[4,3-b]pyridazine scaffold emerged as a critical heterocyclic framework in medicinal chemistry during the late 20th century, driven by its structural similarity to purine bases and its adaptability for functionalization. Early synthetic routes, such as those described by Zalesov et al., relied on furan-4,5-dione intermediates but faced limitations in substituent diversity. Breakthroughs in the 2010s, including titanium-mediated aldol reactions and diazo transfer protocols, enabled the introduction of alkyl, cycloalkyl, aryl, and heteroaryl groups at the pyridazine core. For example, methyl acetoacetate-based syntheses allowed the creation of α-diazo-β-ketoesters, which were subsequently functionalized into thieno[3,2-c]pyridazines and novel fused systems like 5H,6H,7H-pyridazino[4,3-e]diazepine. These advances laid the groundwork for modern derivatives such as 4-methyl-N-(2-(6-((naphthalen-1-ylmethyl)thio)-triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide, which integrates a naphthalenylmethylthio moiety to enhance target engagement.

Significance in Heterocyclic Medicinal Chemistry

The triazolo[4,3-b]pyridazine nucleus has become a cornerstone in drug discovery due to its dual hydrogen-bonding capacity and π-π stacking interactions, which mimic endogenous nucleotides. This scaffold has shown promise across therapeutic areas:

• Oncology : Derivatives like compound 22i (triazolo[4,3-a]pyrazine with a 4-oxo-pyridazinone group) inhibit c-Met kinase at nanomolar concentrations (IC~50~ = 48 nM) and exhibit potent anti-proliferative activity against A549 (0.83 ± 0.07 μM) and MCF-7 (0.15 ± 0.08 μM) cell lines.
• Antiparasitics : Triazolopyridazines such as SLU-2633 demonstrate submicromolar efficacy against Cryptosporidium parvum (EC~50~ = 0.17 μM), with optimized analogs improving lipophilic efficiency (LipE) scores while reducing hERG channel affinity.
• Antimicrobials : Triazolo[4,5-d]pyrimidine derivatives like Triafluocyl inhibit biofilm formation on medical devices, showcasing the scaffold’s versatility beyond traditional therapeutic domains.

The naphthalenylmethylthio substituent in 4-methyl-N-(2-(6-((naphthalen-1-ylmethyl)thio)-triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide likely enhances hydrophobic interactions with target proteins, as evidenced by similar modifications in 22i and SLU-2633.

Current Research Landscape and Identified Knowledge Gaps

Recent studies have focused on three key areas:

• Structural Optimization : Efforts to replace the triazolopyridazine head group with azabenzothiazoles or pyridazines have yielded mixed results, with most analogs (e.g., 31b ) showing reduced potency (EC~50~ = 1.2–6.1 μM).
• Mechanistic Elucidation : While c-Met kinase inhibition is well-characterized for oncology applications, the exact targets of anti-Cryptosporidium triazolopyridazines remain unclear.
• Synthetic Challenges : Transesterification side reactions during thioglycolate condensations complicate the introduction of ester groups at specific positions.

Critical gaps include:

• Limited data on the pharmacokinetic properties of naphthalene-containing derivatives.
• Unresolved structure-activity relationships (SAR) for sulfur-linked substituents in the 6-position of the pyridazine ring.
• Insufficient exploration of off-target effects, particularly for derivatives with extended aromatic systems.

Research Objectives and Scope of Investigation

This article addresses the following objectives:

• Systematically analyze the synthetic pathways enabling the incorporation of naphthalenylmethylthio groups into the triazolo[4,3-b]pyridazine core.
• Evaluate the role of the benzamide moiety in modulating target selectivity, drawing parallels to related derivatives like 22i .
• Identify potential applications in kinase inhibition and antiparasitic therapy based on established SAR trends.

The scope excludes clinical translation aspects (e.g., dosage, safety) to focus on chemical and mechanistic insights.

Structural Analysis Table

Component	Role in 4-Methyl-N-(2-(6-((Naphthalen-1-ylmethyl)Thio)-Triazolo[4,3-b]Pyridazin-3-yl)Ethyl)Benzamide	Analogous Derivatives
Triazolo[4,3-b]pyridazine core	Provides hydrogen-bonding and π-stacking interfaces for target binding	SLU-2633 (antiparasitic), 22i (c-Met inhibitor)
Naphthalenylmethylthio group	Enhances hydrophobic interactions and steric bulk; may improve membrane permeability	3-(2-CF~3~-4-Pyr) analogs
Benzamide terminus	Modulates solubility and confers specificity for amidase-containing targets	4-Oxo-pyridazinone moiety in 22i

Biological Activity

4-methyl-N-(2-(6-((naphthalen-1-ylmethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a complex organic compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{24}H_{21}N_{5}O_{2}S_{2}$, with a molecular weight of 475.6 g/mol. It features a naphthalene moiety linked via a thioether to a triazolo-pyridazine structure, contributing to its unique biological properties.

Property	Value
Molecular Formula	C₃₄H₂₁N₅O₂S₂
Molecular Weight	475.6 g/mol
CAS Number	872997-08-5

Research indicates that compounds similar to 4-methyl-N-(2-(6-((naphthalen-1-ylmethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide may exhibit various mechanisms of action:

• Inhibition of Enzymatic Activity : Similar compounds have shown inhibition against key enzymes involved in neurodegenerative diseases. For instance, they may inhibit butyrylcholinesterase (BChE), which is important for cholinergic signaling in the brain.
• Antimicrobial Activity : The presence of thiazole and triazole rings in the structure suggests potential antimicrobial properties. Compounds with similar structures have demonstrated activity against various bacterial strains.
• Cancer Therapeutics : The triazolo-pyridazine framework has been associated with anticancer activity, targeting specific kinases involved in tumor growth and metastasis.

Study 1: Enzyme Inhibition

A study evaluating similar compounds reported that they exhibited significant inhibitory activity against BChE with an IC50 value comparable to known inhibitors like physostigmine. This suggests potential utility in treating conditions like Alzheimer's disease .

Study 2: Antimicrobial Efficacy

Research on related thiazole derivatives indicated potent antimicrobial effects against Gram-positive and Gram-negative bacteria. The mechanism was attributed to disruption of bacterial cell wall synthesis .

Study 3: Cancer Cell Line Studies

In vitro studies demonstrated that compounds with similar structural motifs inhibited the proliferation of cancer cell lines such as HeLa and MCF7. The mechanism was linked to apoptosis induction via caspase activation pathways .

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing triazole and pyridazine structures exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of 1,2,4-triazoles possess moderate to good activity against various bacterial strains. This suggests that 4-methyl-N-(2-(6-((naphthalen-1-ylmethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide could also demonstrate similar effects .

Anticancer Properties

Recent investigations into related compounds have highlighted their potential as anticancer agents. The presence of the triazole moiety is often linked to enhanced cytotoxicity against cancer cell lines. For example, studies have reported that certain triazole derivatives show promising results in MTT assays against various cancer types . The specific mechanisms may involve inhibition of key enzymes or pathways associated with tumor growth.

Enzyme Inhibition

Compounds like 4-methyl-N-(2-(6-((naphthalen-1-ylmethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide may serve as enzyme inhibitors. Research has documented similar structures acting as inhibitors for enzymes like carbonic anhydrase and cholinesterase . These properties could be harnessed for developing treatments for conditions such as glaucoma or Alzheimer's disease.

Antioxidant Activity

The antioxidant potential of triazole derivatives has been explored in various studies. These compounds can scavenge free radicals and may protect cells from oxidative stress-related damage . This property is particularly relevant in neurodegenerative diseases and aging-related conditions.

Case Studies

Several case studies have documented the synthesis and evaluation of triazole-based compounds:

• Antimicrobial Evaluation : A study synthesized a series of triazole derivatives and tested their antimicrobial activity against Gram-positive and Gram-negative bacteria. Results indicated that some derivatives exhibited significant inhibition zones compared to standard antibiotics .
• Cytotoxicity Assays : Another investigation assessed the cytotoxic effects of various triazole derivatives on cancer cell lines (e.g., HeLa and MCF7). The results showed that certain compounds had IC50 values lower than established chemotherapeutics, indicating their potential as anticancer agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of 1,3,4-oxadiazole derivatives, where structural variations at the benzamide and heterocyclic substituents significantly influence properties. Below is a detailed comparison with key analogs:

Substituent Effects on the Benzamide Group

Compound Name	Substituent (Position)	Electronic Nature	Key Properties/Impacts	Yield (%)	Purity (%)	Source
Target Compound	3-(methylsulfanyl)	Weakly electron-donating	Moderate lipophilicity; potential for sulfur-mediated interactions	N/A	N/A	-
N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-3-(thiomethoxy)benzamide (18)	3-(thiomethoxy)	Electron-donating	Enhanced solubility due to oxygen in thiomethoxy; similar sulfur reactivity	N/A	95.0–100
N-(5-(tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide (6)	3-(trifluoromethyl)	Strong electron-withdrawing	Increased stability and electronegativity; reduced solubility	15	95.5
N-(5-(tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-4-bromobenzamide (7)	4-bromo	Moderately electron-withdrawing	Potential for halogen bonding; steric hindrance	50	95.3
N-(5-(tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-4-isopropoxybenzamide (8)	4-isopropoxy	Electron-donating	Bulky substituent; improved lipophilicity but possible steric interference	12	97.9

Key Observations :

• Electron-withdrawing groups (e.g., -CF₃, -Br) enhance metabolic stability but may reduce solubility .
• Sulfur-containing substituents (e.g., -SMe, -SOMe) may facilitate unique binding interactions in biological systems, though specific data for the target compound is pending .